Cas no 638140-98-4 (N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide)

• Product Name: N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide
• CAS No: 638140-98-4
• MF: C₁₄H₁₃BrN₂O
• MW: 305.169822454453
• CID: 6784250
• PubChem ID: 955825
• Update Time: 2025-11-01

N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• SMR000074373
• AKOS000477698
• STK323864
• SR-01000268758-1
• N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide
• 638140-98-4
• CS-0362332
• MLS000099608
• N-(5-bromo-6-methyl-2-pyridinyl)-2-methylbenzamide
• CHEMBL1521629
• HMS2280D23
• DB-114897
• AP-970/41999804
• SR-01000268758

• MDL： MFCD03909767
• Inchi： 1S/C14H13BrN2O/c1-9-5-3-4-6-11(9)14(18)17-13-8-7-12(15)10(2)16-13/h3-8H,1-2H3,(H,16,17,18)
• InChI Key： HGYFOSCYHIIABG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=NC=1C)NC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 304.02113g/mol
• Monoisotopic Mass: 304.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42Ų

Additional information on N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide

Professional Introduction to N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide (CAS No. 638140-98-4)

N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide, identified by its CAS number 638140-98-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzamide derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromo substituent on the pyridine ring and a methyl group on the benzamide moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide involves a series of well-established organic reactions, including condensation, bromination, and methylation processes. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent biological testing. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of the synthetic pathways. These methodologies not only improve the overall yield but also minimize the formation of undesired by-products, ensuring that the final product meets stringent quality standards.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzamide derivatives due to their reported activities in various disease models. N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide has been investigated for its potential role in modulating inflammatory pathways and as a lead compound for the development of novel therapeutic agents. Preliminary in vitro studies have demonstrated its ability to interact with specific biological targets, suggesting a promising future in drug discovery. The bromo substituent on the pyridine ring is particularly noteworthy, as it can serve as a handle for further derivatization, allowing chemists to tailor the compound's properties to meet specific pharmacological requirements.

The benzamide core structure is known for its versatility in drug design, offering multiple sites for functionalization while maintaining biological activity. The methyl group at the 2-position of the benzamide moiety enhances lipophilicity, which can be advantageous for membrane permeability and oral bioavailability. These structural attributes make N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide an attractive candidate for further development in medicinal chemistry. Researchers are exploring its efficacy in models of neurodegenerative diseases, where benzamide derivatives have shown promise as potential therapeutics. The combination of computational modeling and high-throughput screening techniques is being leveraged to identify optimal analogs with enhanced pharmacokinetic profiles.

The bromo-substituted pyridine ring also opens up possibilities for exploring its role in metal coordination chemistry. Transition metal complexes with pyridine-based ligands have been extensively studied for their catalytic properties and potential applications in material science. N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide could serve as a ligand precursor for designing novel catalysts that exhibit improved efficiency in organic transformations. Such complexes may find applications in industrial processes, including the synthesis of fine chemicals and pharmaceuticals. The versatility of this compound underscores its importance not only in drug discovery but also in broader chemical research endeavors.

Efforts are underway to optimize synthetic routes for N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide to ensure scalability and cost-effectiveness for industrial applications. Green chemistry principles are being integrated into these processes to minimize environmental impact while maintaining high product quality. Techniques such as solvent recovery systems and catalytic recycling are being implemented to reduce waste generation and energy consumption. These sustainable practices align with global initiatives to promote environmentally responsible chemical manufacturing.

The biological evaluation of N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide is ongoing, with researchers focusing on elucidating its mechanism of action through both computational and experimental approaches. Advances in structural biology have enabled high-resolution visualization of protein-ligand interactions, providing critical insights into how this compound modulates biological pathways. Such information is invaluable for designing next-generation therapeutics with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area, leading to faster translation of laboratory findings into clinical candidates.

The future prospects for N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide are promising, with several research groups actively investigating its potential applications beyond traditional pharmaceuticals. Its unique structural features make it a versatile building block for designing novel materials with specialized functions. For instance, functionalized pyridine derivatives have been explored as components in organic electronic devices due to their electronic properties. The bromo substituent can be readily modified through cross-coupling reactions to introduce additional functional groups, enabling the creation of complex molecular architectures with tailored properties.

In conclusion, N-(5-bromo-6-methylpyridin-2-yl)-2-methylbenzamide (CAS No. 638140-98-4)